Cas no 2097861-89-5 (2-methyl-5-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidine-1-carbonyl}pyrazine)

• Product Name: 2-methyl-5-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidine-1-carbonyl}pyrazine
• CAS No: 2097861-89-5
• MF: C₁₃H₁₆N₆O
• MW: 272.30574131012
• CID: 6104430
• PubChem ID: 126854793
• Update Time: 2025-10-22

2-methyl-5-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidine-1-carbonyl}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidine-1-carbonyl}pyrazine
• 2-methyl-5-{2-[(2H-1,2,3-triazol-2-yl)methyl]pyrrolidine-1-carbonyl}pyrazine
• (5-methylpyrazin-2-yl)-[2-(triazol-2-ylmethyl)pyrrolidin-1-yl]methanone
• 2097861-89-5
• F6515-2383
• AKOS040699259

• Inchi： 1S/C13H16N6O/c1-10-7-15-12(8-14-10)13(20)18-6-2-3-11(18)9-19-16-4-5-17-19/h4-5,7-8,11H,2-3,6,9H2,1H3
• InChI Key： PSCGMAXRSXSNPU-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C)=CN=1)N1CCCC1CN1N=CC=N1

Computed Properties

• Exact Mass: 272.13855916g/mol
• Monoisotopic Mass: 272.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-methyl-5-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidine-1-carbonyl}pyrazine

Comprehensive Overview of 2-methyl-5-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidine-1-carbonyl}pyrazine (CAS No. 2097861-89-5)

The compound 2-methyl-5-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidine-1-carbonyl}pyrazine (CAS No. 2097861-89-5) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and potential applications. This heterocyclic molecule combines a pyrazine core with a pyrrolidine and 1,2,3-triazole moiety, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate, with studies highlighting its potential in modulating enzyme activity and receptor interactions.

In recent years, the demand for triazole-containing compounds has surged, driven by their broad-spectrum biological activities. The 2H-1,2,3-triazol-2-yl group in this compound is a key functional group, often associated with antimicrobial, antifungal, and anti-inflammatory properties. This aligns with current trends in antibiotic resistance research and the search for novel small-molecule therapeutics. Additionally, the methylpyrrolidine segment enhances lipophilicity, improving membrane permeability—a critical factor in central nervous system (CNS) drug development.

The synthesis of CAS No. 2097861-89-5 typically involves multi-step organic reactions, including click chemistry for triazole formation and amide coupling to integrate the pyrazine unit. These methods are widely discussed in green chemistry forums, as researchers seek sustainable alternatives to reduce solvent waste and energy consumption. The compound’s structure-activity relationship (SAR) is also a hot topic, with computational models like molecular docking being employed to predict its binding affinity for targets such as kinase inhibitors or G-protein-coupled receptors (GPCRs).

From an industrial perspective, 2-methyl-5-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidine-1-carbonyl}pyrazine is explored for its potential in crop protection formulations. Its structural motifs resemble those of commercial agrochemicals, suggesting utility in pest management. Environmental degradation studies of such compounds are increasingly relevant, given the global push for eco-friendly pesticides and stricter regulatory frameworks like the European Green Deal.

Analytical characterization of this compound relies on advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and compliance with Good Manufacturing Practice (GMP) standards, which are essential for pharmaceutical applications. Furthermore, its crystallographic data is often analyzed to understand polymorphic forms—a critical consideration in formulation stability.

In summary, CAS No. 2097861-89-5 represents a promising candidate for multidisciplinary research. Its hybrid architecture bridges gaps between medicinal chemistry and material science, while its synthetic accessibility aligns with industrial scalability. As the scientific community prioritizes precision medicine and sustainable chemistry, this compound’s relevance is expected to grow, making it a focal point for future innovations.